2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide
Overview
Description
Synthesis Analysis
While specific synthesis methods for “2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide” are not available in the search results, similar compounds have been synthesized through various methods. For instance, a series of novel pyrimidine derivatives containing an amide moiety were synthesized via esterification, cyanation, cyclization, and aminolysis reactions . Another compound, 2-chloro-N-cyclopropyl-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, was obtained by a five-step substitution reaction .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by techniques such as MS, 1H NMR, 13C NMR, and FT-IR spectroscopy . The structure was also characterized by single-crystal X-ray diffraction .Scientific Research Applications
ADME-Tox Properties and Druglikeness
Understanding the absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) properties of 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide is crucial for drug development. Researchers assess its bioavailability, half-life, and potential adverse effects. Novel synthetic methodologies may improve its druglikeness.
- Najajreh, Y., & Khoury, M. A. (2022). Synthetic Approaches for Pharmacologically Active Decorated Six-Membered DiazinesStrategies for the Synthesis of Heterocycles and Their Applications .
- MilliporeSigma: 2-Chloro-5-(5-fluoropyrimidin-2-yl)benzoic acid .
- MilliporeSigma: Application of 2-Chloro-N-phenylacetamide .
- Springer: Synthesis, Crystal Structure, and DFT Study of 2-Chloro-N… .
- Springer: 2-Chloro-N-((5-chloropyridine-2-yl)carbamothioyl)benzamide and its Co… .
Mechanism of Action
Mode of Action
It is known that many similar compounds interact with their targets by forming covalent bonds, disrupting normal cellular functions
Biochemical Pathways
Related compounds have been shown to interfere with various cellular processes, such as dna replication, protein synthesis, and cell division . More research is needed to determine the specific biochemical pathways affected by this compound.
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine . These properties can significantly impact the bioavailability of the compound, determining its effectiveness and potential side effects.
Result of Action
Similar compounds have been shown to cause cell death, inhibit cell growth, and disrupt normal cellular functions
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide. Factors such as temperature, pH, and the presence of other compounds can affect the stability and activity of the compound . More research is needed to understand how these and other environmental factors influence the action of this compound.
properties
IUPAC Name |
2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O3/c1-19-12-10(7-15-13(17-12)20-2)16-11(18)8-5-3-4-6-9(8)14/h3-7H,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNWOERQIJDDYLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1NC(=O)C2=CC=CC=C2Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2,4-dimethoxypyrimidin-5-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-3,4-dimethoxybenzamide](/img/structure/B2804364.png)
![4-chloro-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide](/img/structure/B2804370.png)
![2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(2-chloro-4-methylphenyl)acetamide](/img/no-structure.png)
![2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid](/img/structure/B2804373.png)
![N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)benzamide](/img/structure/B2804378.png)
![6-Ethoxy-2-((4-nitrobenzyl)thio)benzo[d]thiazole](/img/structure/B2804382.png)
![7-(1-(2,6-Dichlorophenoxy)ethyl)(1,2,4)triazolo[1,5-a]pyrimidine](/img/structure/B2804383.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((2-oxo-1-(thiophen-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2804384.png)